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Compound of Interest

Compound Name: AP-C7

Cat. No.: B12384004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of AP-C7, a

selective inhibitor of cGMP-dependent protein kinase II (cGKII).

Compound Information
AP-C7 is a small molecule inhibitor with a primary biological activity centered on the selective

inhibition of cGMP-dependent protein kinase II (cGKII). This makes it a valuable tool for

research into cGKII-mediated signaling pathways.

Chemical and Physical Properties
Property Value Reference

Molecular Formula C₁₈H₁₅N₅O [1][2][3][4]

Molecular Weight 317.34 g/mol [1][2][3][4]

CAS Number 2234275-84-2 [1][2][3][4]

Appearance Solid [2]

pIC₅₀ for cGKII 5.0 [2][3][4]
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AP-C7 functions as a selective inhibitor of cGMP-dependent protein kinase II (cGKII). cGKII is

a key enzyme in various physiological processes, and its inhibition by AP-C7 can modulate

downstream signaling events. The nitric oxide (NO) signaling pathway, which leads to the

production of cGMP, is a critical upstream regulator of cGKII. Inhibition of cGKII by AP-C7 has

been shown to affect the phosphorylation of downstream targets such as vasodilator-stimulated

phosphoprotein (VASP), which is involved in cytoskeleton dynamics and cell adhesion.
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Figure 1: AP-C7 Signaling Pathway.

Purchasing and Handling
Solubility and Storage
Proper storage and handling of AP-C7 are crucial to maintain its stability and activity.
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Condition Duration

Powder at -20°C 3 years

Powder at 4°C 2 years

In solvent at -80°C 6 months

In solvent at -20°C 1 month

This product is stable at ambient temperature for a few days during ordinary shipping and time

spent in Customs.[2]

For in vitro experiments, AP-C7 is typically dissolved in dimethyl sulfoxide (DMSO).[2]

Safety Precautions
As with any chemical reagent, appropriate safety measures should be taken when handling

AP-C7. It is recommended to wear personal protective equipment, including gloves, a lab coat,

and safety glasses. Work in a well-ventilated area.

Experimental Protocols
The following are detailed protocols for common experiments involving AP-C7.

In Vitro cGKII Inhibition Assay
This protocol is designed to determine the inhibitory activity of AP-C7 on cGKII in a biochemical

assay.
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Figure 2: In Vitro cGKII Inhibition Assay Workflow.
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Materials:

Recombinant cGKII enzyme

Kinase substrate (e.g., a fluorescently labeled peptide)

ATP

Assay buffer (e.g., 40 mM Tris-HCl, pH 7.4, 20 mM MgCl₂, 0.1 mg/mL BSA)

AP-C7 compound

DMSO

Microplate (e.g., 96-well or 384-well)

Plate reader

Procedure:

Prepare AP-C7 dilutions: Prepare a stock solution of AP-C7 in DMSO. Serially dilute the

stock solution in assay buffer to the desired concentrations.

Prepare assay plate: Add the assay buffer, recombinant cGKII enzyme, and the various

dilutions of AP-C7 to the wells of the microplate. Include a positive control (no inhibitor) and

a negative control (no enzyme).

Pre-incubation: Pre-incubate the plate at room temperature for 15-30 minutes to allow the

inhibitor to bind to the enzyme.

Initiate reaction: Add the kinase substrate and ATP to each well to start the reaction.

Incubation: Incubate the plate at 30°C for the desired reaction time (e.g., 60 minutes).

Stop reaction: Stop the reaction according to the assay kit manufacturer's instructions (e.g.,

by adding a stop solution).

Detection: Measure the signal (e.g., fluorescence or luminescence) using a plate reader.
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Data analysis: Calculate the percent inhibition for each AP-C7 concentration and determine

the IC₅₀ value by fitting the data to a dose-response curve.

Cellular Assay for cGKII Inhibition
This protocol is for assessing the effect of AP-C7 on cGKII activity within a cellular context.

Materials:

Cells expressing cGKII (e.g., intestinal cell line)

Cell culture medium

AP-C7 compound

cGMP analog (e.g., 8-pCPT-cGMP) to stimulate cGKII activity

Lysis buffer

Reagents for downstream analysis (e.g., Western blot)

Procedure:

Cell culture: Plate the cells in a multi-well plate and allow them to adhere and grow to the

desired confluency.

Compound treatment: Treat the cells with various concentrations of AP-C7 for a specified

period. Include a vehicle control (DMSO).

Stimulation: Stimulate the cells with a cGMP analog to activate cGKII.

Cell lysis: Wash the cells with cold PBS and then lyse them using a suitable lysis buffer

containing protease and phosphatase inhibitors.

Protein quantification: Determine the protein concentration of the cell lysates.

Downstream analysis: Analyze the cell lysates for changes in the phosphorylation of cGKII

substrates (e.g., VASP) using techniques like Western blotting.
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Western Blot for Phospho-VASP
This protocol describes the detection of phosphorylated VASP (a downstream target of cGKII)

by Western blot.
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Figure 3: Western Blot Workflow for p-VASP.
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Materials:

Cell lysates (from the cellular assay)

SDS-PAGE gels

Running and transfer buffers

PVDF or nitrocellulose membrane

Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

Primary antibody against phospho-VASP (Ser239)

Primary antibody against total VASP (for loading control)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Protein separation: Separate the protein lysates by SDS-PAGE.

Protein transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent

non-specific antibody binding.

Primary antibody incubation: Incubate the membrane with the primary antibody against

phospho-VASP overnight at 4°C.

Washing: Wash the membrane several times with TBST.

Secondary antibody incubation: Incubate the membrane with the HRP-conjugated secondary

antibody for 1 hour at room temperature.
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Washing: Wash the membrane again several times with TBST.

Detection: Add the chemiluminescent substrate and capture the signal using an imaging

system.

Stripping and re-probing (optional): The membrane can be stripped and re-probed with an

antibody against total VASP to serve as a loading control.

Analysis: Quantify the band intensities to determine the relative change in VASP

phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12384004?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

